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Compound of Interest

Compound Name: (R)-Efavirenz

Cat. No.: B562751 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides essential safety and logistical information

for the handling of (R)-Efavirenz, a non-nucleoside reverse transcriptase inhibitor. Adherence

to these guidelines is crucial to ensure personal safety and minimize environmental

contamination.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is necessary when working with (R)-
Efavirenz. The following table summarizes the recommended PPE.
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Protection Type Equipment
Standard/Specificati

on
Purpose

Eye and Face

Protection

Safety goggles with

side-shields or a face

shield

Conforming to EN 166

(EU) or NIOSH (US)

approved[1][2]

To protect eyes from

dust, splashes, and

aerosols.

Hand Protection
Chemical-resistant

gloves (e.g., nitrile)

Inspected prior to

use[1][2]

To prevent skin

contact with the

compound.

Body Protection
Laboratory coat or

impervious clothing
Fully buttoned[1][2]

To protect skin and

personal clothing from

contamination.

Respiratory Protection

NIOSH-approved

respirator (e.g., N95

or higher)

Required when dusts

or aerosols may be

generated[1]

To prevent inhalation

of the compound.

Physical and Chemical Properties
Understanding the properties of (R)-Efavirenz is essential for safe handling and storage.

Property Value

Molecular Formula C₁₄H₉ClF₃NO₂[3]

Molecular Weight 315.68 g/mol [3]

Appearance Solid[3]

Melting Point 139-141°C[3]

Boiling Point 422.7 ± 55.0°C at 760 mmHg[3]

Relative Density 1.53 g/cm³[3]

Experimental Protocol: Preparation of a 10 mM
Stock Solution of (R)-Efavirenz in DMSO

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_rac_Methyl_Efavirenz.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=13177
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_rac_Methyl_Efavirenz.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=13177
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_rac_Methyl_Efavirenz.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=13177
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_rac_Methyl_Efavirenz.pdf
https://www.benchchem.com/product/b562751?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-10572/Efavirenz-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-10572/Efavirenz-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-10572/Efavirenz-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-10572/Efavirenz-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-10572/Efavirenz-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-10572/Efavirenz-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b562751?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines the steps for safely preparing a stock solution of (R)-Efavirenz.

Materials:

(R)-Efavirenz powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Analytical balance

Vortex mixer

Procedure:

Preparation and Pre-cautions:

Work within a certified chemical fume hood to minimize inhalation exposure.[1]

Ensure all necessary PPE is donned correctly before handling the compound. This

includes a lab coat, nitrile gloves, and safety goggles.[1][2]

Decontaminate the work surface before and after the procedure.

Weighing the Compound:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh the desired amount of (R)-Efavirenz powder into the tube. Avoid

generating dust. If dust is generated, a respirator is recommended.[1]

Record the exact weight.

Dissolution:
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In the chemical fume hood, add the appropriate volume of anhydrous DMSO to the

microcentrifuge tube containing the (R)-Efavirenz powder to achieve a 10 mM

concentration.

Cap the tube securely.

Mixing:

Vortex the tube until the (R)-Efavirenz is completely dissolved.

Storage:

Label the tube clearly with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution at the recommended temperature, typically -20°C or -80°C, to

ensure stability.

Waste Disposal:

Dispose of all contaminated materials, including pipette tips, gloves, and empty

containers, in a designated hazardous waste container.[1][4]

Liquid waste containing (R)-Efavirenz should be collected in a separate, labeled

hazardous waste container.[4]

Decontamination:

Thoroughly decontaminate the work area and any equipment used.

Remove PPE in the correct order to prevent cross-contamination and wash hands

thoroughly.[1]

Visual Guides for Safe Handling
To further ensure safety, the following diagrams illustrate key procedural workflows.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b562751?utm_src=pdf-body
https://www.benchchem.com/product/b562751?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_rac_Methyl_Efavirenz.pdf
https://www.benchchem.com/pdf/Safeguarding_Health_and_Environment_Proper_Disposal_of_rac_Methyl_Efavirenz.pdf
https://www.benchchem.com/product/b562751?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Health_and_Environment_Proper_Disposal_of_rac_Methyl_Efavirenz.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_rac_Methyl_Efavirenz.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Task Assessment

PPE Requirements

Start: Handling
(R)-Efavirenz

Identify Task Type

Weighing Solid

Solid Form

Dissolving in Solvent

Liquid Form

Use in Cell Culture

Dilute Solution

Spill Cleanup

Accidental Release

Lab Coat
Nitrile Gloves

Safety Goggles
Respirator (if dust)

Lab Coat
Nitrile Gloves

Safety Goggles

Lab Coat
Nitrile Gloves

Safety Goggles

Impervious Gown
Double Gloves

Face Shield/Goggles
Respirator
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Donning (Putting On)

Doffing (Taking Off)

Final Step

1. Lab Coat

2. Respirator
(if required)

3. Goggles/Face Shield

4. Gloves

1. Gloves

2. Goggles/Face Shield

3. Lab Coat

4. Respirator
(if worn)

Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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